Cas no 2229228-53-7 (5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one)

• Product Name: 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one
• CAS No: 2229228-53-7
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5807887
• PubChem ID: 165972116
• Update Time: 2025-10-28

5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one
• 2229228-53-7
• 5-[1-(4-fluorophenyl)ethyl]-1,3-oxazolidin-2-one
• EN300-1775473

• Inchi： 1S/C11H12FNO2/c1-7(10-6-13-11(14)15-10)8-2-4-9(12)5-3-8/h2-5,7,10H,6H2,1H3,(H,13,14)
• InChI Key： FLZUKWDRRGSVBB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1CNC(=O)O1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one

Comprehensive Overview of 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229228-53-7)

The compound 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229228-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl moiety and an oxazolidin-2-one ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and targeted inhibitors.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a 4-fluorophenyl group in 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one aligns with this trend, as fluorine atoms often improve a molecule's binding affinity to biological targets. This compound is frequently discussed in forums and publications related to medicinal chemistry and structure-activity relationships (SAR), addressing common queries such as "How does fluorination impact drug efficacy?" and "What are the latest advances in oxazolidinone derivatives?"

From a synthetic perspective, CAS No. 2229228-53-7 serves as a versatile building block for constructing more complex architectures. Its oxazolidin-2-one core is a privileged scaffold in asymmetric synthesis, enabling the development of chiral auxiliaries and catalysts. Laboratories specializing in organofluorine chemistry often explore its reactivity patterns, particularly in C–F bond activation and cross-coupling reactions. These topics are highly searched in academic databases, reflecting the growing interest in sustainable and efficient synthetic methodologies.

Beyond pharmaceuticals, 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one has potential applications in material science. Its aromatic and heterocyclic components could contribute to the design of advanced polymers or liquid crystals, areas where researchers seek answers to questions like "How can fluorinated monomers enhance material properties?" This interdisciplinary relevance underscores the compound's importance in both industrial and academic settings.

Quality control and analytical characterization of CAS No. 2229228-53-7 are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis are commonly employed. These methods align with the increasing emphasis on data integrity and standardized protocols in chemical manufacturing, addressing frequent search terms like "How to validate the purity of fluorinated intermediates?"

In summary, 5-1-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one represents a compelling case study in modern chemical innovation. Its dual utility in drug development and material science, combined with its alignment with trending topics like fluorine chemistry and green synthesis, positions it as a compound of enduring relevance. As the scientific landscape evolves, this molecule will likely remain a focal point for researchers tackling challenges in precision medicine and sustainable technology.